N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide

• IUPAC Name: N-[4-[(4-ethoxyphenyl)sulfamoyl]phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C22H22N2O4S2/c1-3-28-18-12-8-17(9-13-18)24-30(26,27)19-14-10-16(11-15-19)23-22(25)20-6-4-5-7-21(20)29-2/h4-15,24H,3H2,1-2H3,(H,23,25)
• InChI Key: SBADLSAZBFIGOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol

Description

N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide, also known as ESI-09, is a small molecule inhibitor that has been extensively studied in the field of cancer research. ESI-09 has been shown to inhibit RAC1, a small GTPase protein that plays a critical role in cell migration, invasion, and metastasis.

Mechanism of Action

RAC1 is a small GTPase protein that plays a critical role in cell migration, invasion, and metastasis. RAC1 activation leads to the formation of lamellipodia and filopodia, which are critical for cell motility. N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide inhibits RAC1 by binding to its effector-binding domain, preventing its interaction with downstream effectors.
Biochemical and Physiological Effects:
N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been shown to inhibit cancer cell migration, invasion, and metastasis in vitro and in vivo. In addition, N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis. N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide is a small molecule inhibitor that is easy to synthesize and has high specificity for RAC1. N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been extensively studied in vitro and in vivo, and its mechanism of action is well understood. However, N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has limited solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide. One area of research is the development of more soluble analogs of N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide, which would increase its utility in certain experiments. Another area of research is the identification of biomarkers that can predict which patients will respond to N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide treatment. Finally, further studies are needed to determine the long-term safety and efficacy of N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide in humans.

Scientific Research Applications

N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been extensively studied in the field of cancer research. RAC1, the target of N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide, is overexpressed in several types of cancer, including breast, prostate, and lung cancer. Inhibition of RAC1 by N-(4-{[(4-ethoxyphenyl)amino]sulfonyl}phenyl)-2-(methylthio)benzamide has been shown to inhibit cancer cell migration, invasion, and metastasis in vitro and in vivo.